Cas no 876717-59-8 (2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid)

• Product Name: 2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid
• CAS No: 876717-59-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD07801145
• CID: 3081419
• PubChem ID: 6484239
• Update Time: 2025-04-21

2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid
• AKOS016346843
• CS-0364106
• HMS1702A04
• SB55800
• 2-[(4-methylpyrimidin-2-yl)sulfanyl]propanoic acid
• 2-((4-Methylpyrimidin-2-yl)thio)propanoic acid
• AKOS000302723
• 2-((4-Methylpyrimidin-2-yl)thio)propanoicacid
• 876717-59-8
• 2-(4-methylpyrimidin-2-yl)sulfanylpropanoic acid

• MDL： MFCD07801145
• Inchi： 1S/C8H10N2O2S/c1-5-3-4-9-8(10-5)13-6(2)7(11)12/h3-4,6H,1-2H3,(H,11,12)
• InChI Key： QRTAVPJGMHSUIL-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 198.04629874Da
• Monoisotopic Mass: 198.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.4Ų